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Compound of Interest

Compound Name: (R)-BRD3731

CAS No.: 2056262-08-7

Cat. No.: B2727197

Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling (R)-BRD3731. The following procedures are

designed to ensure the safe handling, use, and disposal of this compound in a laboratory

setting.

Personal Protective Equipment (PPE)
A comprehensive hazard assessment should be conducted before handling (R)-BRD3731 to

ensure the appropriate level of personal protection.[1] The following table summarizes the

recommended PPE for various laboratory scenarios involving this compound.
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PPE Item
Minimum Requirement (All

Handling)

Situations Requiring

Enhanced Protection

Lab Coat Standard, buttoned lab coat.[2]

Fire-resistant lab coat when

working with flammable

solvents.[3]

Eye Protection
ANSI Z87.1-compliant safety

glasses with side shields.[1]

Chemical splash goggles for

preparing solutions or when

there is a splash hazard.[3]

Face Protection
Not required for routine

handling of small quantities.

A face shield worn over safety

glasses or goggles is

necessary when handling bulk

quantities or when a significant

splash hazard exists.

Hand Protection

Disposable nitrile gloves. For

incidental contact, double-

gloving may be appropriate.

Chemical-resistant gloves

(consult manufacturer's

compatibility chart) for

extended contact or when

handling stock solutions in

solvents like DMSO.

Footwear Closed-toe shoes. ---

Respiratory Protection

Not typically required when

handled in a well-ventilated

area or a chemical fume hood.

A NIOSH-certified respirator

(e.g., N95 or higher) may be

necessary if working with the

solid compound outside of a

ventilated enclosure or if

aerosolization is possible. A full

respiratory program, including

fit-testing, is required for

respirator use.
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Proper operational procedures are critical to minimize exposure and maintain the integrity of

(R)-BRD3731.

2.1. Engineering Controls:

Ventilation: All work with the solid form of (R)-BRD3731 and concentrated stock solutions

should be conducted in a certified chemical fume hood to avoid inhalation.

Safety Equipment: An accessible safety shower and eyewash station must be available in

the laboratory.

2.2. Solution Preparation:

(R)-BRD3731 is often supplied as a solid or in a solvent like DMSO.

Solubility: It is soluble in DMSO at concentrations of 50 mg/mL (with the aid of an ultrasonic

bath).

Stock Solution Storage:

Store stock solutions at -20°C for up to 1 month or -80°C for up to 6 months to maintain

stability.

It is recommended to aliquot the stock solution into single-use volumes to avoid repeated

freeze-thaw cycles.

2.3. General Handling Practices:

Avoid direct contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling the compound, even if gloves were worn.

Keep containers tightly closed when not in use.
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All waste materials contaminated with (R)-BRD3731 must be treated as hazardous chemical

waste.

Solid Waste: Contaminated items such as gloves, pipette tips, and empty vials should be

collected in a designated, clearly labeled hazardous waste container.

Liquid Waste: Unused solutions containing (R)-BRD3731 should be collected in a sealed,

properly labeled hazardous waste container. Do not pour chemical waste down the drain.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Experimental Workflow for Handling (R)-BRD3731
The following diagram illustrates a typical workflow for handling (R)-BRD3731, from receipt to

disposal.
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Caption: Workflow for safe handling of (R)-BRD3731 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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